1-(azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the azetidine ring, the attachment of the phenyl group, and the formation of the 1,2,3-triazole ring. The exact synthetic route would depend on the starting materials and the specific conditions used .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the azetidine, phenyl, and 1,2,3-triazole rings. The spatial arrangement of these rings and their substituents would determine the overall shape of the molecule .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the azetidine, phenyl, and 1,2,3-triazole rings. The nitrogen in the azetidine and 1,2,3-triazole rings could potentially act as a nucleophile, while the phenyl ring could participate in electrophilic aromatic substitution reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the azetidine, phenyl, and 1,2,3-triazole rings. For example, the polarity of the molecule would be influenced by the nitrogen atoms in the azetidine and 1,2,3-triazole rings .
Scientific Research Applications
Nanotechnology
Due to the potential for triazoles to form self-assembled monolayers on surfaces, the compound could be used in the fabrication of nanoscale devices or coatings, contributing to advancements in nanotechnology.
Each of these applications leverages the unique chemical structure of “1-(azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole” to explore new frontiers in scientific research. While the current literature may not provide extensive information on this specific compound, the outlined applications are based on the known properties of azetidines and triazoles . Further research and experimentation would be necessary to fully realize the potential of this compound in the various fields mentioned.
Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if the compound is highly reactive, it could pose a risk of chemical burns or fire. Additionally, if the compound is intended for use as a drug, there could be potential risks associated with its pharmacological activity .
Future Directions
properties
IUPAC Name |
1-(azetidin-3-yl)-4-phenyltriazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4/c1-2-4-9(5-3-1)11-8-15(14-13-11)10-6-12-7-10/h1-5,8,10,12H,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAIWQUVHYDPRTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)N2C=C(N=N2)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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